Cas no 586410-15-3 ((E)-4-(3, 5-dimethoxystyryl) aniline)

• Product Name: (E)-4-(3, 5-dimethoxystyryl) aniline
• CAS No: 586410-15-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD16038082
• CID: 2164667
• PubChem ID: 54032876
• Update Time: 2025-08-05

(E)-4-(3, 5-dimethoxystyryl) aniline Chemical and Physical Properties

Names and Identifiers

• (E)-4-(3, 5-dimethoxystyryl) aniline
• 4-[2-(3,5-dimethoxyphenyl)ethenyl]aniline
• BDBM50131692
• DB-223285
• MFCD16038082
• (e)-4-(3,5-dimethoxystyryl) aniline
• trans-3,5-dimethoxyl-4''-aminostilbene
• 4-[2-(3,5-Dimethoxy-phenyl)-vinyl]-phenylamine
• 3,5-Dimethoxy-4''-amino-trans-stilbene
• PD181126
• (E)-4-(3,5-Dimethoxystyryl)aniline
• Benzenamine, 4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-
• 586410-15-3
• CHEMBL324290
• SCHEMBL3359253
• 4-[(E)-2-(3,5-dimethoxyphenyl)ethenyl]aniline
• (e)-1-(4'-aminostyryl)-3,5-dimethoxybenzene
• E70240

• MDL： MFCD16038082
• Inchi： 1S/C16H17NO2/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h3-11H,17H2,1-2H3/b4-3+
• InChI Key： LGVZJSLFOMGJOS-ONEGZZNKSA-N
• SMILES： O(C)C1C=C(C=C(/C=C/C2C=CC(=CC=2)N)C=1)OC

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E)-4-(3, 5-dimethoxystyryl) aniline

(E)-4-(3, 5-dimethoxystyryl) aniline (CAS No. 586410-15-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

(E)-4-(3, 5-dimethoxystyryl) aniline, identified by its CAS number 586410-15-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its aromatic structure and unique substitution pattern, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for various applications. This article provides an in-depth exploration of the compound’s molecular structure, physicochemical characteristics, synthetic pathways, and its most recent applications in medicinal chemistry and biotechnology.

The molecular structure of (E)-4-(3, 5-dimethoxystyryl) aniline consists of a benzene ring substituted with two methoxy groups at the 3rd and 5th positions, connected to another benzene ring through an ethynyl bridge. This double bond configuration gives the molecule its (E) configuration, which influences its electronic properties and reactivity. The presence of methoxy groups enhances the compound’s solubility in polar solvents while maintaining its stability under various conditions. Such structural features make it a versatile intermediate in organic synthesis, particularly in the development of more complex molecules.

Physicochemical properties are critical in determining the applicability of any chemical compound. For (E)-4-(3, 5-dimethoxystyryl) aniline, these properties include its melting point, boiling point, solubility, and spectroscopic characteristics. Studies have shown that this compound exhibits moderate solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions. Additionally, its UV-Vis absorption spectrum reveals strong absorption maxima in the visible region due to the extended conjugation system introduced by the double bond and aromatic rings. These characteristics are particularly useful in applications involving photochemical reactions or when monitoring reactions via spectroscopic techniques.

The synthesis of (E)-4-(3, 5-dimethoxystyryl) aniline is another area of considerable interest. One common approach involves the coupling of 3,5-dimethoxybenzaldehyde with phenylacetylene under palladium-catalyzed conditions. This reaction typically employs a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ to facilitate the formation of the triple bond to a double bond transformation (Suzuki-Miyaura coupling). The choice of catalyst and reaction conditions can significantly influence yield and purity, making optimization a key step in large-scale production.

In recent years, (E)-4-(3, 5-dimethoxystyryl) aniline has found applications in various fields due to its unique structural features. One notable area is pharmaceutical research, where it serves as a building block for more complex drug molecules. Its aromatic system allows for further functionalization through cross-coupling reactions or other electrophilic additions, enabling the creation of novel compounds with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

Beyond pharmaceuticals, this compound has shown promise in materials science. The extended conjugation system and electron-rich nature make it a candidate for organic semiconductors or optoelectronic materials. Researchers have explored its use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb visible light efficiently could enhance device performance. Additionally, its stability under various environmental conditions makes it suitable for industrial applications where long-term reliability is essential.

The biological activity of (E)-4-(3, 5-dimethoxystyryl) aniline has also been extensively studied. Initial investigations revealed that this compound interacts with biological targets such as enzymes and receptors due to its aromatic ring system and electron-donating substituents. These interactions can modulate cellular processes, making it a potential lead compound for drug discovery programs targeting neurological disorders or cancer. Recent studies have even explored its role as a photosensitizer in photodynamic therapy (PDT), where it generates reactive oxygen species upon light irradiation to induce cell death.

In conclusion, (E)-4-(3, 5-dimethoxystyryl) aniline (CAS No. 586410-15-3) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique molecular structure enables diverse synthetic pathways and functionalization strategies, making it invaluable for drug development and material science research. As our understanding of its properties continues to grow, so too will its role in advancing technological and medical innovations.